Cas no 136145-07-8 (1H-Purine-2,6-dione,3-(4-chlorophenyl)-3,9-dihydro-1-propyl-)

• Product Name: 1H-Purine-2,6-dione,3-(4-chlorophenyl)-3,9-dihydro-1-propyl-
• CAS No: 136145-07-8
• MF: C₁₄H₁₃ClN₄O₂
• MW: 304.73162150383
• CID: 192003
• PubChem ID: 166553
• Update Time: 2025-05-26

1H-Purine-2,6-dione,3-(4-chlorophenyl)-3,9-dihydro-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3-(4-chlorophenyl)-3,9-dihydro-1-propyl-
• 3-(4-chlorophenyl)-1-propyl-7H-purine-2,6-dione
• 1-n-propyl-3-(4-chlorophenyl)-xanthine
• 3-(4-chlorophenyl)-1-propyl-3,7-dihydro-1H-purine-2,6-dione
• 3-(4-chlorophenyl)-3,7-dihydro-1-propyl-1H-purine-2,6-dione
• 3-(p-chlorophenyl)-1-propylxanthine
• 3,7-dihydro-3-(4-chlorophenyl)-1-propyl-1H-purine-2,6-dione
• AC1L4YAX
• AC1Q3SIW
• AR-1E6861
• Arofyllin
• Arofylline
• UNII-87L38AY71R
• AROFYLLINE [USAN]
• CHEMBL1598450
• 136145-07-8
• HY-105096
• CCG-246350
• NS00016656
• LAS-31025
• AROFYLLINE [INN]
• GLXC-25207
• DTXSID30159696
• 87L38AY71R
• NCGC00246682-01
• SMR000459612
• BRD-K33852358-001-06-5
• CS-0024978
• D02985
• GVTLDPJNRVMCAL-UHFFFAOYSA-N
• HMS2799J08
• Q15634086
• LAS 31025
• Arofylline [USAN:INN:BAN]
• SCHEMBL119420
• Arofylline (USAN/INN)
• MLS000860828
• TS-10058
• DA-50711
• BRD-K33852358-001-09-9

• Inchi： 1S/C14H13ClN4O2/c1-2-7-18-13(20)11-12(17-8-16-11)19(14(18)21)10-5-3-9(15)4-6-10/h3-6,8H,2,7H2,1H3,(H,16,17)
• InChI Key： GVTLDPJNRVMCAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(N(C(C2=C1N=CN2)=O)CCC)=O

Computed Properties

• Exact Mass: 304.07289
• Monoisotopic Mass: 304.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.429
• Boiling Point: 562.6°C at 760 mmHg
• Flash Point: 294°C
• Refractive Index: 1.642
• PSA: 69.3

1H-Purine-2,6-dione,3-(4-chlorophenyl)-3,9-dihydro-1-propyl- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1H-Purine-2,6-dione,3-(4-chlorophenyl)-3,9-dihydro-1-propyl-

Chemical Profile of 1H-Purine-2,6-dione,3-(4-chlorophenyl)-3,9-dihydro-1-propyl- (CAS No. 136145-07-8) and Its Applications in Modern Research

1H-Purine-2,6-dione,3-(4-chlorophenyl)-3,9-dihydro-1-propyl-, identified by its Chemical Abstracts Service (CAS) number 136145-07-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the purine derivatives family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its chlorophenyl and propyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular studies.

The synthesis and characterization of 1H-Purine-2,6-dione,3-(4-chlorophenyl)-3,9-dihydro-1-propyl have been extensively studied to understand its pharmacological effects and potential applications. The presence of the chlorophenyl group introduces a hydrophobic moiety that can interact with biological targets, while the propyl side chain enhances solubility and bioavailability. These structural attributes make the compound an attractive candidate for further development in medicinal chemistry.

In recent years, there has been a surge in research focused on purine derivatives due to their role as key intermediates in the synthesis of nucleoside analogs and other bioactive molecules. The compound 1H-Purine-2,6-dione,3-(4-chlorophenyl)-3,9-dihydro-1-propyl, with its distinct structural configuration, has been explored for its potential in modulating various biological pathways. Studies have indicated that this molecule may exhibit inhibitory effects on enzymes involved in cancer progression and inflammation.

One of the most compelling aspects of this compound is its ability to interact with nucleotide receptors and enzymes. The chlorophenyl substituent is known to enhance binding affinity to certain protein targets, while the dihydro and propyl groups contribute to steric hindrance that can fine-tune pharmacokinetic profiles. These features have prompted researchers to investigate its role in developing novel therapeutic agents.

The latest advancements in computational chemistry have enabled more precise predictions of the biological activity of 1H-Purine-2,6-dione,3-(4-chlorophenyl)-3,9-dihydro-1-propyl. Molecular docking studies have revealed potential interactions with kinases and other signaling proteins implicated in metabolic disorders. These findings align with ongoing research efforts aimed at identifying small-molecule inhibitors for therapeutic intervention.

Furthermore, the synthesis of derivatives of 1H-Purine-2,6-dione,3-(4-chlorophenyl)-3,9-dihydro-1-propyl has been optimized to enhance yield and purity. Advances in catalytic methods have allowed for more efficient production processes, reducing costs and improving scalability for industrial applications. This progress underscores the compound's significance as a building block in pharmaceutical manufacturing.

The exploration of 1H-Purine-2,6-dione,3-(4-chlorophenyl)-3,9-dihydro-1-propyl also extends to its role as a probe molecule in biochemical assays. Researchers are leveraging its unique properties to study enzyme mechanisms and develop high-throughput screening platforms. Such applications highlight the compound's versatility beyond mere drug development.

In conclusion,1H-Purine-2,6-dione, particularly the derivative 3-(4-chlorophenyl)-3,9-dihydro, propyl, identified under CAS No. 136145-07-8, represents a promising area of research with significant implications for medicine and biotechnology. Its structural complexity and functional groups offer a rich foundation for innovation in drug discovery. As scientific methodologies continue to evolve, this compound is poised to play an increasingly pivotal role in advancing therapeutic strategies across multiple disciplines.